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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838

Introduction

3-Methyl-4-nitrobenzoic acid (MNBA) is an aromatic carboxylic acid of significant interest in
various fields of chemical research and industrial synthesis.[1][2] Characterized by a benzoic
acid backbone substituted with both a methyl and a nitro group, its unique molecular
architecture imparts a reactivity that makes it a valuable intermediate.[1][2] It is a crucial
building block in the production of pharmaceuticals, most notably the antihypertensive drug
Telmisartan, as well as in the synthesis of dyes, agrochemicals, and specialized polymers.[3][4]
[5] This document provides an in-depth overview of the chemical and physical properties of 3-
Methyl-4-nitrobenzoic acid, its synthesis, reactivity, and safety considerations, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

3-Methyl-4-nitrobenzoic acid typically appears as a crystalline solid, ranging in color from off-
white or pale yellow to light brown.[1][2][6][7] It is classified as a nitrated carboxylic acid, a

structural feature that governs much of its chemical behavior.[6]

Table 1: Chemical Identifiers and General Data
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Property Value Citations
3-methyl-4-nitrobenzoic
IUPAC Name . [6]
acid
4-Nitro-m-toluic acid, Benzoic
Synonyms ) )
acid, 3-methyl-4-nitro-
CAS Number 3113-71-1 [1][3][6]
Molecular Formula CsH7NOa4 [11[31[6]
| Molecular Weight | 181.15 g/mol |[1][3][6] |
Table 2: Physicochemical Properties | Property | Value | Citations | | :--- | :--- | :--- | | Appearance

| Needles or off-white/yellowish powder |[1][3] | | Melting Point | 214 - 221 °C [[1][3][8] | | Boiling
Point | ~314 - 356 °C (estimates vary) [[3][9][10] | | Solubility | Insoluble to sparingly soluble in
water (<1 mg/mL).[2][3] Soluble in alkaline aqueous solutions and polar organic solvents like
ethanol and methanol.[2][7] | | pKa | 3.49 (Predicted) |[11] | | Density | ~1.38 - 1.43 g/cm3

(estimate) |[2] | | Flash Point | ~161 °C |[10] |

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of 3-Methyl-4-

nitrobenzoic acid. Data from various techniques are available through chemical databases.

Table 3: Summary of Spectroscopic Data
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Technique Description Citations

Spectra available for
IH NMR L. [6]
structural elucidation.

Spectra available for
13C NMR confirming the carbon [12]

skeleton.

GC-MS data confirms the
Mass Spectrometry molecular weight and [6]

fragmentation pattern.

FTIR spectra (KBr wafer, ATR)
show characteristic peaks for

Infrared (IR) the carboxylic acid (O-H, C=0) [13]
and nitro (N-O) functional

groups.

) Spectra are available for
UV-Vis _ [6]
analysis.

| Raman | FT-Raman spectra have been recorded. |[6] |

Reactivity and Stability

The reactivity of 3-Methyl-4-nitrobenzoic acid is dominated by its two primary functional
groups: the carboxylic acid and the nitro group.

» Acidity: As a carboxylic acid, it readily donates a proton in the presence of a base.[3][6] This
neutralization reaction with both organic and inorganic bases is exothermic and results in the
formation of a salt and water.[3][6][11] While the acid itself has low solubility in water, it can
be dissolved in agueous base solutions due to the formation of its more soluble salt.[3][7]

e Reactions with Metals: In aqueous solution or when molten, it can react with active metals to
produce hydrogen gas and a metal salt.[3][6]

« Stability: The compound is stable under standard storage conditions.[9] It should be stored in
a dry, well-ventilated place with the container tightly sealed.[9][11] It is considered probably
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combustible.[3][6]

Experimental Protocols: Synthesis

Several methods for the synthesis of 3-Methyl-4-nitrobenzoic acid have been reported, with
yields ranging from 30% to 86%.[4][14] A prevalent industrial method involves the selective
oxidation of a methyl group on a substituted toluene precursor.

A. Synthesis via Oxidation of 2,4-Dimethylnitrobenzene

This method involves the selective oxidation of the methyl group at the 4-position of 2,4-
dimethylnitrobenzene.

e Protocol:

[¢]

Reaction Setup: In a suitable reactor, 2,4-dimethylnitrobenzene is dissolved in acetic acid.
[15]

o Catalyst Addition: Cobalt acetate is added as the primary catalyst, and sodium bromide
may be added as a co-catalyst to improve the yield.[3][15]

o Oxidation: The reaction mixture is heated (e.g., to 100-135°C) and pressurized (e.g., 0.8-
1.2 MPa) while molecular oxygen (or air) is bubbled through it.[4][16] The reaction is
typically stirred for several hours.[4]

o Work-up: After the reaction is complete, the mixture is cooled to room temperature.[4][15]
o Isolation: The crude product is isolated by filtration.[4]

o Purification: The crude solid can be purified by first neutralizing it with a sodium carbonate
or sodium bicarbonate solution to form the sodium salt, which is more soluble in water.[4]
[15] The aqueous solution is then extracted with an organic solvent (e.g., Xylene) to
remove unreacted starting material.[4] Finally, the aqueous solution is acidified to
precipitate the purified 3-Methyl-4-nitrobenzoic acid, which is then filtered, washed with
water, and dried.[4]
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Workflow: Oxidation of 2,4-Dimethylnitrobenzene
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Caption: Synthesis workflow for 3-Methyl-4-nitrobenzoic acid.
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B. Synthesis via Nitration of 3-Methylbenzoic Acid
This classic electrophilic aromatic substitution involves the nitration of m-toluic acid.
e Protocol:

o Reaction Setup: 3-Methylbenzoic acid (m-toluic acid) is added to a flask.

o Nitrating Agent: A nitrating mixture, typically composed of concentrated nitric acid and
concentrated sulfuric acid, is prepared and cooled.

o Reaction: The nitrating mixture is added slowly to the 3-methylbenzoic acid while
maintaining a low temperature to control the reaction and favor the desired regioselectivity.
[7] The methyl group is ortho-, para-directing, and the carboxylic acid is meta-directing,
leading to nitration at the position para to the methyl group and meta to the carboxyl

group.[7]

o Work-up and Isolation: After the reaction is complete, the mixture is poured over ice water
to precipitate the crude product. The solid is then collected by filtration, washed thoroughly
with cold water to remove residual acids, and dried.

o Purification: Recrystallization from a suitable solvent (e.g., ethanol/water mixture) can be
used to purify the final product.

Applications in Research and Development

3-Methyl-4-nitrobenzoic acid is a versatile intermediate primarily used as a precursor for
more complex molecules.[1] Its functional groups allow for diverse chemical modifications,
making it a valuable starting material.[5]

» Pharmaceutical Synthesis: It is a key intermediate in the synthesis of the angiotensin Il
receptor antagonist Telmisartan.[3][4] It is also used in the creation of AIDS medications and

influenza neuraminidase inhibitors.[3][4][11]

» Dyes and Pigments: The compound serves as a building block in the manufacturing of

various dyes.[1]
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o Emerging Research: Researchers are exploring its use in developing novel organic
electronic materials and specialized catalysts.[5] Its structure is also being investigated for
creating complex heterocyclic compounds that form the core of new therapeutic agents.[5]

Role as a Chemical Intermediate
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Caption: Applications of 3-Methyl-4-nitrobenzoic acid.

Safety and Handling

3-Methyl-4-nitrobenzoic acid is considered a hazardous chemical and requires careful
handling.[8] Appropriate personal protective equipment (PPE), including gloves, safety goggles,
and respiratory protection, should be used.[8][17]
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Table 4: GHS Hazard Information

Hazard Code Statement Citations
H302 Harmful if swallowed [8]

H312 Harmful in contact with skin [8]

H315 Causes skin irritation [6]1[8]
H319 Causes serious eye irritation [6][8]
H332 Harmful if inhaled [8]

| H335 | May cause respiratory irritation |[6][8] |
First Aid Measures:
 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8][18]

» Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing.[8][18]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[8][18]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][18]

In case of accidental release, avoid dust formation and ensure adequate ventilation. Spilled
material should be collected and placed in a suitable container for disposal in accordance with
local regulations.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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